2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-11-4-6-15(12(2)8-11)24-10-17(20)18-14-9-13(19(21)22)5-7-16(14)23-3/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: YHRDQYJHLOJBDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC)C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMNA and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DMNA is not fully understood. However, studies have shown that DMNA inhibits the activity of enzymes involved in cell growth and proliferation. DMNA has also been found to induce cell death by activating apoptotic pathways.
Biochemical and Physiological Effects:
DMNA has been found to have both biochemical and physiological effects. Biochemically, DMNA has been shown to inhibit the activity of enzymes involved in cell growth and proliferation. Physiologically, DMNA has been found to induce cell death and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

DMNA has several advantages for lab experiments, including its stability and solubility in organic solvents. However, DMNA also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

For DMNA research include further studies on its mechanism of action and potential applications in medicine, agriculture, and material science.

Synthesis Methods

DMNA can be synthesized using different methods, including the reaction of 2,4-dimethylphenol with 2-methoxy-5-nitrobenzoyl chloride in the presence of a base. This reaction results in the formation of 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide. Another method involves the reaction of 2,4-dimethylphenol with 2-methoxy-5-nitrobenzoic acid in the presence of a coupling agent.

Scientific Research Applications

DMNA has been used in scientific research for its potential applications in various fields, including medicine, agriculture, and material science. DMNA has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. DMNA has also been studied for its potential use in cancer treatment due to its ability to inhibit cell growth and induce cell death. Additionally, DMNA has been investigated for its potential use in the development of new materials, such as polymers.